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Compound of Interest

Compound Name: 5,8-Difluorochroman-4-one

Cat. No.: B1428933 Get Quote

5,8-Difluorochroman-4-one is a fluorinated heterocyclic ketone that has emerged as a critical

building block in medicinal chemistry and drug development. Its structural motif is integral to the

synthesis of advanced pharmaceutical intermediates. Notably, it serves as the direct precursor

to (R)-5,7-difluorochroman-4-ol through asymmetric reduction.[1][2] This derivative is a key

intermediate in the synthesis of Tegoprazan, a potassium-competitive acid blocker (P-CAB)

used for treating acid-related gastrointestinal disorders.[3][4][5]

The incorporation of fluorine atoms into the chroman scaffold significantly modulates the

molecule's physicochemical and biological properties, such as lipophilicity and metabolic

stability, which are highly desirable attributes in drug design.[3][6] However, these same

properties necessitate a rigorous and informed approach to its handling and storage to ensure

the safety of laboratory personnel and the integrity of the compound. This guide provides a

comprehensive framework for researchers, scientists, and drug development professionals to

manage 5,8-Difluorochroman-4-one safely and effectively.

Section 1: Hazard Identification and Toxicological
Profile
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

While comprehensive toxicological data for 5,8-Difluorochroman-4-one is not fully available,

the existing safety data sheets (SDS) for it and its closely related derivative, (R)-5,7-

Difluorochroman-4-ol, provide a clear basis for risk assessment.[4][7] The compound should be

handled with the utmost care, assuming a high degree of toxicity until proven otherwise.
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Physicochemical Properties
The fundamental properties of 5,8-Difluorochroman-4-one are summarized below.

Property Value Source(s)

CAS Number 844648-22-2 [8]

Molecular Formula C₉H₆F₂O₂ [8][9]

Molecular Weight 184.14 g/mol [8][9]

Appearance White to light yellow solid [8]

Boiling Point 283 °C (Predicted) [8]

Density 1.392 g/cm³ (Predicted) [8]

Flash Point 121 °C [8]

GHS Hazard Classification
Based on available data, 5,8-Difluorochroman-4-one is classified with the following hazards.

These classifications mandate careful handling to avoid exposure.

Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Acute Toxicity,

Oral
GHS07 Warning

H302: Harmful if

swallowed
[8]

Skin

Corrosion/Irritatio

n

GHS07 Warning
H315: Causes

skin irritation
[8]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes

serious eye

irritation

[8]

Specific Target

Organ Toxicity
GHS07 Warning

H335: May

cause respiratory

irritation

[8]
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Causality Note: The presence of two fluorine atoms can enhance the reactivity and biological

activity of the molecule. Fluorinated organic compounds can pose unique hazards, and upon

decomposition or reaction with moisture, there is a potential to release hydrofluoric acid (HF),

which is extremely corrosive and toxic.[10] Therefore, all handling procedures must be

designed to mitigate any potential exposure.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
To mitigate the risks identified, a multi-layered approach combining engineering controls and

appropriate PPE is mandatory.

Engineering Controls
Ventilation: All manipulations of 5,8-Difluorochroman-4-one, including weighing and

transfers, must be conducted within a certified chemical fume hood to prevent inhalation of

dust or aerosols.[11] The fume hood provides the primary barrier against respiratory

exposure.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate vicinity of the work area.

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing dermal, ocular, and respiratory exposure. The

following table outlines the minimum required PPE.
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Body Part PPE Specification
Rationale and Best
Practices

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use. For extensive

handling or risk of splash,

consider double-gloving.

Dispose of contaminated

gloves immediately in

accordance with hazardous

waste procedures.[7][12]

Eyes/Face
Chemical splash goggles and

a face shield.

Goggles are the minimum

requirement to protect against

dust particles and splashes. A

face shield should be worn

over goggles during

procedures with a higher risk

of splashing, such as transfers

or reaction quenching.[12]

Body
Flame-resistant laboratory

coat.

A fully fastened lab coat

protects skin and personal

clothing from contamination.

Respiratory
NIOSH-approved respirator (if

needed).

For situations where dust

formation cannot be fully

controlled within a fume hood,

a particle respirator (e.g., N95)

may be required.[7] Consult

with your institution's

environmental health and

safety office for specific

guidance.

Section 3: Safe Handling and Operational Workflow
A systematic workflow ensures that 5,8-Difluorochroman-4-one is handled safely from receipt

to disposal.
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Experimental Protocol: Weighing and Dispensing
Preparation: Don all required PPE as specified in Section 2.2. Ensure the chemical fume

hood is operational and the work area is clean and uncluttered.

Staging: Place a calibrated analytical balance, weighing paper, spatula, and a pre-labeled,

sealable container for the dispensed material inside the fume hood.

Equilibration: Allow the sealed container of 5,8-Difluorochroman-4-one to equilibrate to

room temperature before opening to prevent condensation of atmospheric moisture, which

could react with the compound.

Dispensing: Inside the fume hood, carefully open the stock container. Using a clean spatula,

dispense the desired amount of the solid onto the weighing paper. Avoid creating airborne

dust.

Transfer: Promptly transfer the weighed solid into the pre-labeled recipient container and

seal it securely.

Cleanup: Securely close the main stock container. Wipe down the spatula and the balance

with a solvent-dampened cloth (e.g., ethanol or isopropanol). Dispose of the weighing paper

and cleaning materials as solid hazardous waste.

Final Check: Wash hands thoroughly after completing the procedure and removing gloves.

[13]

Workflow Visualization: Compound Receipt and Storage
The following diagram illustrates the critical decision points and safety protocols upon receiving

a new shipment of 5,8-Difluorochroman-4-one.
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Caption: Workflow for receiving and storing 5,8-Difluorochroman-4-one.
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Section 4: First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen if trained to do so. Seek immediate medical attention.[12][13]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove all contaminated clothing while flushing.[10][13] Due to the potential for

HF formation, after flushing, apply a 2.5% calcium gluconate gel to the affected area.[10]

Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[12][13] Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[7] Seek immediate medical attention.

Spill Response: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand). Collect the material using non-sparking tools into

a designated, labeled container for hazardous waste disposal.[11] Do not allow the product

to enter drains.[13]

Section 5: Storage and Disposal
Proper long-term storage is essential for maintaining compound stability and ensuring safety.

Storage Conditions
Temperature and Atmosphere: Store the container tightly closed in a dry, cool, and well-

ventilated place.[11][14] Many suppliers recommend storage at room temperature or

refrigerated (2-8°C) under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent

degradation from moisture and air.[8]

Container: Keep the compound in its original, tightly sealed container.[15]
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Segregation: Chemical storage should be organized by compatibility, not alphabetically.[16]

Store 5,8-Difluorochroman-4-one away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases to prevent violent reactions.[17][18] It

should be stored in a cabinet designated for toxic or reactive materials.

Disposal
Waste Compound: Unused or excess 5,8-Difluorochroman-4-one must be disposed of as

hazardous chemical waste. Do not attempt to neutralize it without a validated procedure.

Contaminated Materials: All materials contaminated with the compound (e.g., gloves,

weighing paper, absorbent pads) must be collected in a clearly labeled, sealed container for

hazardous waste disposal.[12]

Regulations: All disposal must be conducted in strict accordance with local, state, and

federal environmental regulations. Contact your institution's environmental health and safety

(EHS) department for specific guidance.[15]

Conclusion
5,8-Difluorochroman-4-one is a valuable synthetic intermediate whose utility is matched by its

potential hazards. A comprehensive safety strategy, rooted in a clear understanding of its

reactivity, is not merely a procedural formality but a scientific necessity. By adhering to the

principles of hazard identification, rigorous exposure control, systematic handling protocols,

and proper storage and disposal, researchers can confidently and safely leverage the unique

chemical properties of this compound to advance the frontiers of drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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